5-(difluoromethoxy)-2,3-dihydro-1H-inden-1-one
Description
5-(Difluoromethoxy)-2,3-dihydro-1H-inden-1-one is a fluorinated derivative of the dihydroindenone scaffold, characterized by a difluoromethoxy (-OCF₂H) substituent at the 5-position of the indanone ring.
The dihydroindenone core is a privileged structure in pharmaceuticals, enabling interactions with enzymes such as topoisomerases and acetylcholinesterase (AChE) . The 5-position substituent plays a critical role in modulating bioactivity, solubility, and metabolic stability.
Properties
Molecular Formula |
C10H8F2O2 |
|---|---|
Molecular Weight |
198.17 g/mol |
IUPAC Name |
5-(difluoromethoxy)-2,3-dihydroinden-1-one |
InChI |
InChI=1S/C10H8F2O2/c11-10(12)14-7-2-3-8-6(5-7)1-4-9(8)13/h2-3,5,10H,1,4H2 |
InChI Key |
QRUCUZLKONANKP-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(=O)C2=C1C=C(C=C2)OC(F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
One common method includes the etherification of a suitable precursor, followed by nitrification, hydrolysis, reduction, and redox reactions . The process is designed to be efficient, with high yield and low cost, making it suitable for industrial production.
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but is optimized for large-scale operations. The process involves the use of robust reaction conditions and catalysts to ensure high purity and yield. The steps include etherification, nitrification, hydrolysis, reduction, and redox reactions, with careful control of reaction parameters to minimize impurities and maximize output .
Chemical Reactions Analysis
Types of Reactions
5-(Difluoromethoxy)-2,3-dihydro-1H-inden-1-one undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.
Reduction: Reduction reactions can convert the compound into different reduced forms.
Substitution: The difluoromethoxy group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired product formation .
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives with different functional groups .
Scientific Research Applications
5-(Difluoromethoxy)-2,3-dihydro-1H-inden-1-one has several scientific research applications:
Medicinal Chemistry: The compound is used in the synthesis of pharmaceuticals, particularly in the development of drugs for treating gastrointestinal disorders.
Biology: It is studied for its potential antimicrobial and anti-inflammatory properties.
Materials Science: The compound’s unique chemical properties make it a candidate for use in advanced materials and coatings.
Mechanism of Action
The mechanism by which 5-(difluoromethoxy)-2,3-dihydro-1H-inden-1-one exerts its effects involves interactions with specific molecular targets and pathways. For instance, in medicinal applications, it may interact with enzymes or receptors to modulate biological processes. The exact pathways and targets can vary depending on the specific application and context .
Comparison with Similar Compounds
Key Observations :
- Biological Activity : CET (), a chloro-methoxy-substituted analog, inhibits Topoisomerase IIα, suggesting that electronegative substituents at position 5 enhance enzyme targeting .
- Synthetic Accessibility : Chloro and methoxy derivatives are synthesized via Friedel-Crafts acylation or Grignard reactions , while fluorinated analogs (e.g., 6-fluoro-5-methoxy) require specialized fluorination steps .
Key Insights :
- Substituent Impact: Halogens (Cl, F) and aryl groups at position 5 improve target binding via hydrophobic interactions.
- Enzyme Selectivity : CET’s chloro-methoxy substitution likely enhances Topoisomerase IIα inhibition, while iodo-tetrazole analogs in achieve AChE inhibition via mixed-type mechanisms .
Physicochemical Properties
Notes:
- Fluorine atoms reduce oxidative metabolism, as seen in fluorinated pharmaceuticals .
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